Cas no 2228184-29-8 (1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol)

• Product Name: 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol
• CAS No: 2228184-29-8
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6274136
• PubChem ID: 165883971
• Update Time: 2025-05-26

1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol
• 2228184-29-8
• 1-[3-(difluoromethoxy)phenyl]-2-methylpropan-2-ol
• EN300-2006433

• Inchi： 1S/C11H14F2O2/c1-11(2,14)7-8-4-3-5-9(6-8)15-10(12)13/h3-6,10,14H,7H2,1-2H3
• InChI Key： BPBXXSYZFXDRHA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC(C)(C)O)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol

Compound CAS No. 2228184-29-8: 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol

The compound CAS No. 2228184-29-8, commonly referred to as 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique structural properties and versatile functional groups, which make it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol as a key building block in drug discovery. Its structure, featuring a difluoromethoxy group attached to a phenyl ring and a tertiary alcohol moiety, provides a platform for exploring novel therapeutic agents. Researchers have demonstrated that this compound can be effectively utilized in the development of anti-inflammatory drugs, where its ability to modulate specific cellular pathways has shown promising results.

The synthesis of CAS No. 2228184-29-8 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A recent breakthrough in its synthesis involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. This advancement not only enhances its commercial viability but also opens new avenues for large-scale production.

In terms of applications, 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol has been extensively studied for its role in the development of agrochemicals. Its ability to interact with plant hormones and regulate growth processes has made it a candidate for next-generation pesticides and growth regulators. Field trials have shown that formulations incorporating this compound can significantly improve crop yields while reducing environmental impact.

Beyond its chemical applications, this compound has also found relevance in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of flexible displays and photovoltaic devices. Researchers are currently exploring its integration into polymer blends to enhance conductivity and stability.

The growing interest in CAS No. 2228184-29-8 is further driven by its compatibility with green chemistry principles. Its synthesis and application processes are being optimized to minimize waste and reduce energy consumption, aligning with global sustainability goals.

In conclusion, 1-3-(difluoromethoxy)phenyl-2-methylpropan-2-ol stands as a testament to the ongoing innovation in chemical research. With its diverse applications and promising future prospects, this compound is poised to play a pivotal role in shaping the next generation of pharmaceuticals, agrochemicals, and advanced materials.